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Compound of Interest

Compound Name: CY5.5 Dimethyl

Cat. No.: B15554162 Get Quote

Welcome to the Technical Support Center for CY5.5 Dimethyl Optimization in Microscopy. This

resource is designed to provide researchers, scientists, and drug development professionals

with comprehensive guidance on utilizing CY5.5 Dimethyl for their imaging needs.

Frequently Asked Questions (FAQs)
Q1: What is CY5.5 Dimethyl and how is it used in microscopy?

CY5.5 Dimethyl is a non-sulfonated, far-red fluorescent dye.[1] Due to its non-reactive nature,

it is primarily used as a non-reactive fluorophore for control experiments, instrument calibration,

and other technical applications where a stable, non-conjugating dye is required.[2] It exhibits

good solubility in organic solvents.[1][2]

Q2: What are the spectral properties of CY5.5 Dimethyl?

CY5.5 has an excitation maximum at approximately 678-684 nm and an emission maximum

around 695-710 nm.[1][3] This places its fluorescence in the far-red to near-infrared region of

the spectrum, which is beneficial for reducing autofluorescence from biological samples.[4][5]

Q3: Can I use CY5.5 Dimethyl for covalent labeling of antibodies or other proteins?

No, CY5.5 Dimethyl is a non-activated dye and is not suitable for covalent labeling.[2] For

covalent labeling of primary amines (e.g., on antibodies), you should use an amine-reactive

version of the dye, such as a CY5.5 NHS ester.
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Q4: What is the difference between CY5.5 and CY5?

CY5.5 is a derivative of CY5 and has a longer wavelength emission, pushing it further into the

near-infrared spectrum.[5] This can be advantageous for in vivo imaging due to better tissue

penetration and lower autofluorescence.[5] While CY5 has an emission maximum around 670

nm, CY5.5's emission is closer to 695 nm.[3][6]

Q5: How should I store CY5.5 Dimethyl?

CY5.5 Dimethyl powder should be stored at -20°C, protected from light and moisture. Stock

solutions, typically prepared in an anhydrous solvent like DMSO, should also be stored at

-20°C in small, single-use aliquots to prevent degradation from repeated freeze-thaw cycles.

Troubleshooting Guide
This guide addresses common issues you may encounter when using CY5.5 Dimethyl in
microscopy applications.
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Problem Potential Cause Recommended Solution

No or Weak Fluorescence

Signal
Incorrect filter set or laser line.

Ensure your microscope is

equipped with the appropriate

filters for CY5.5 (see Table 2).

Use a laser line that efficiently

excites the dye, such as a 660

nm laser.[3]

Low dye concentration.

Increase the concentration of

CY5.5 Dimethyl in your

sample. Titrate the

concentration to find the

optimal balance between

signal and background.

Dye degradation.

Ensure proper storage of the

dye. Prepare fresh stock

solutions if degradation is

suspected.

High Background

Fluorescence
Excessive dye concentration.

Reduce the concentration of

CY5.5 Dimethyl. High

concentrations can lead to

non-specific binding and

increased background.

Autofluorescence from sample

or medium.

Image an unstained control

sample to assess the level of

autofluorescence.[7] Utilize the

far-red properties of CY5.5, as

autofluorescence is typically

lower in this region.[4]

Contaminated optics or slides.

Clean all microscope optics

and use high-quality, clean

slides and coverslips.
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Rapid Signal Fading

(Photobleaching)
High excitation laser power.

Reduce the laser power to the

minimum level required for

adequate signal detection.[8]

Long exposure times.
Decrease the exposure time

for image acquisition.[8]

Absence of antifade reagent.

Use a commercially available

antifade mounting medium to

protect the sample from

photobleaching.[7][8]

Formation of Aggregates in

Sample

Poor dye solubility in aqueous

buffer.

For live-cell imaging, ensure

the final concentration of the

organic solvent (e.g., DMSO)

used to dissolve the dye is low

and compatible with your cells.

Some far-red dyes have a

tendency to form aggregates in

the cytoplasm.[9]

High dye concentration.

Lower the final concentration

of the dye in the imaging

buffer.

Quantitative Data Summary
Table 1: Spectral Properties of CY5.5 Dimethyl

Property Value Reference

Excitation Maximum (λex) ~684 nm [1]

Emission Maximum (λem) ~710 nm [1]

Molar Extinction Coefficient (ε) ~198,000 cm⁻¹M⁻¹ [1]

Fluorescence Quantum Yield

(Φ)
~0.2 [1]

Recommended Laser Line 660 nm [3]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/pdf/Troubleshooting_low_fluorescence_signal_with_Cy5_acid_tri_SO3.pdf
https://www.benchchem.com/pdf/Troubleshooting_low_fluorescence_signal_with_Cy5_acid_tri_SO3.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Cy5_in_Immunofluorescence.pdf
https://www.benchchem.com/pdf/Troubleshooting_low_fluorescence_signal_with_Cy5_acid_tri_SO3.pdf
https://www.researchgate.net/publication/265343040_Evaluation_of_Chemical_Fluorescent_Dyes_as_a_Protein_Conjugation_Partner_for_Live_Cell_Imaging
https://www.benchchem.com/product/b15554162?utm_src=pdf-body
https://www.lumiprobe.com/p/cyanine55-dimethyl
https://www.lumiprobe.com/p/cyanine55-dimethyl
https://www.lumiprobe.com/p/cyanine55-dimethyl
https://www.lumiprobe.com/p/cyanine55-dimethyl
https://app.fluorofinder.com/dyes/72-cy5-5-ex-max-678-nm-em-max-695-nm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15554162?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 2: Recommended Filter Set for CY5.5 Microscopy
Component Wavelength/Range Purpose

Excitation Filter ~655 nm (e.g., 655/40 nm)
To select the optimal excitation

wavelength.[10]

Dichroic Mirror ~685 nm
To separate excitation and

emission light.[10]

Emission Filter ~716 nm (e.g., 716/60 nm)

To specifically collect the

emitted fluorescence from

CY5.5.[10]

Experimental Protocols
Protocol: Live Cell Imaging with CY5.5 Dimethyl for
Control Experiments
This protocol provides a general workflow for using CY5.5 Dimethyl as a fluorescent control in

live-cell imaging.

Materials:

CY5.5 Dimethyl

Anhydrous Dimethyl Sulfoxide (DMSO)

Live-cell imaging medium (e.g., DMEM without phenol red)

Cultured cells on imaging-compatible plates or slides

Fluorescence microscope with appropriate filters and environmental control

Procedure:

Prepare a CY5.5 Dimethyl Stock Solution:

Allow the vial of CY5.5 Dimethyl powder to equilibrate to room temperature before

opening.
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Dissolve the dye in anhydrous DMSO to create a 1 mM stock solution.

Vortex briefly to ensure complete dissolution.

Aliquot the stock solution into single-use tubes and store at -20°C, protected from light.

Prepare Working Solution:

Thaw an aliquot of the CY5.5 Dimethyl stock solution.

Dilute the stock solution in pre-warmed live-cell imaging medium to the desired final

concentration. A typical starting concentration for control experiments is in the low

micromolar range (e.g., 1-5 µM). It is crucial to perform a concentration titration to

determine the optimal concentration for your specific cell type and application.

Cell Staining:

Aspirate the culture medium from the cells.

Wash the cells once with pre-warmed phosphate-buffered saline (PBS).

Add the CY5.5 Dimethyl working solution to the cells.

Incubate the cells for an appropriate time (e.g., 15-30 minutes) at 37°C in a humidified

incubator.

Washing:

Aspirate the staining solution.

Wash the cells two to three times with pre-warmed live-cell imaging medium to remove

any unbound dye.

Imaging:

Add fresh, pre-warmed imaging medium to the cells.

Place the sample on the fluorescence microscope stage, ensuring the environmental

chamber is set to 37°C and 5% CO₂.
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Use the appropriate laser line (e.g., 660 nm) and filter set to visualize the CY5.5

fluorescence.

Adjust the laser power and exposure time to obtain a good signal-to-noise ratio while

minimizing phototoxicity and photobleaching.[8]

Visualizations

Prepare 1 mM CY5.5
Stock in DMSO

Dilute Stock to Working
Concentration (1-5 µM)

Incubate Cells with
Working Solution

Prepare Live Cells on
Imaging Plate

Wash Cells to Remove
Unbound Dye

Image with Fluorescence
Microscope

Analyze Data

Click to download full resolution via product page

Caption: Workflow for live-cell imaging using CY5.5 Dimethyl.
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Caption: Troubleshooting logic for common CY5.5 microscopy issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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